An In-depth Technical Guide to the Core Mechanism of Action of Gastrofensin AN 5 Free Base
An In-depth Technical Guide to the Core Mechanism of Action of Gastrofensin AN 5 Free Base
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: The information presented in this document is based on publicly available research. The core mechanism of action for Gastrofensin AN 5 free base is not extensively detailed in modern literature; therefore, this guide synthesizes the available data and provides a hypothesized mechanism based on related compounds.
Introduction
Gastrofensin AN 5 free base is a 4-phenyl-tetrahydroisoquinoline derivative identified as a potent antiulcer agent.[1] Early pharmacological studies have demonstrated its efficacy in various preclinical models of gastric ulcers, suggesting a mechanism that surpasses the activity of then-standard treatments like cimetidine (B194882) and ranitidine.[1] This technical guide aims to consolidate the existing knowledge on Gastrofensin AN 5, present the quantitative data from foundational studies, and propose a likely mechanism of action based on the pharmacology of its chemical class.
Chemical and Pharmacological Profile
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Compound Name: Gastrofensin AN 5 free base
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Chemical Class: 4-phenyl-tetrahydroisoquinoline derivative[1]
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Therapeutic Category: Antiulcer agent[1]
The 4-phenyl-tetrahydroisoquinoline scaffold is known to be pharmacologically active, with various derivatives exhibiting effects on the central nervous system, including interactions with dopamine (B1211576) receptors.[2] This neuropharmacological activity may be relevant to the antiulcer effects of Gastrofensin AN 5, potentially through centrally mediated pathways that regulate gastric acid secretion.
Preclinical Efficacy and Quantitative Data
The primary research on Gastrofensin AN 5 (referred to as AN5 in the publication) demonstrates its significant antiulcer activity in multiple rat models. The compound was shown to suppress ulcer formation regardless of the inducing agent, with a particularly strong effect against stress-induced ulcers.[1]
Table 1: Dose-Response of Gastrofensin AN 5 in Water-Immersion Stress-Induced Ulcers in Rats [1]
| Dose (mg/kg) | Ulcer Index Suppression (%) |
| 0.100 | High antiulcer activity |
| 1.0 | 86.15% |
Data extracted from Ivanova et al., 1990. The term "high antiulcer activity" is used as stated in the abstract of the cited paper, as a specific percentage was not provided for the 0.100 mg/kg dose.
Table 2: Comparative Efficacy of Gastrofensin AN 5 and Related Compounds
| Compound | Model | Efficacy | Reference |
| Gastrofensin AN 5 | Stress, Indomethacin, Reserpine, Pylorus Ligation | Many times higher than Ranitidine and Cimetidine | [1] |
| AN12 (a related 4-phenyl-tetrahydroisoquinoline) | Stress-induced ulcers | ED50: 0.40 mg/kg | [3] |
| AN12 | Indomethacin-induced ulcers | ED50: 0.68 mg/kg | [3] |
| Ranitidine (reference) | Stress-induced ulcers | ED50: 13.27 mg/kg | [3] |
Proposed Mechanism of Action
While the precise molecular target of Gastrofensin AN 5 has not been explicitly identified in the available literature, the evidence points towards an anti-secretory mechanism involving the reduction of gastric acid. A study on a closely related compound, AN12, demonstrated that it significantly inhibited basal gastric acid secretion in pylorus-ligated rats, leading to an increase in gastric pH.[3]
Given that other 4-phenyl-tetrahydroisoquinoline derivatives have known effects on central nervous system amine neurotransmitters, it is plausible that Gastrofensin AN 5's mechanism involves a central modulatory effect on the pathways that control gastric acid secretion, in addition to any potential direct effects on the parietal cells of the stomach.[3]
Below is a diagram illustrating the proposed signaling pathway for the antiulcer activity of Gastrofensin AN 5.
References
- 1. A new class of antiulcer drugs. I. Antiulcer effect of AN5, a 4-phenyl-tetrahydroisoquinoline derivative, on different experimental models of ulcer in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Synthesis and pharmacological characterization of 1-phenyl-, 4-phenyl-, and 1-benzyl-1,2,3,4-tetrahydroisoquinolines as dopamine receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Effects of 4-(4-bromophenyl)-2-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride on acute gastric lesions, acid secretion in rats and on some hemodynamic parameters in cats - PubMed [pubmed.ncbi.nlm.nih.gov]
